Cas no 2648929-45-5 ((2R,3R)-5-{4-amino-7H-pyrrolo2,3-dpyrimidin-7-yl}-4,4-difluoro-2-(hydroxymethyl)oxolan-3-ol)

• Product Name: (2R,3R)-5-{4-amino-7H-pyrrolo2,3-dpyrimidin-7-yl}-4,4-difluoro-2-(hydroxymethyl)oxolan-3-ol
• CAS No: 2648929-45-5
• MF: C₁₁H₁₂F₂N₄O₃
• MW: 286.234788894653
• MDL: MFCD33549790
• CID: 5671670
• PubChem ID: 155970804
• Update Time: 2023-11-27

(2R,3R)-5-{4-amino-7H-pyrrolo2,3-dpyrimidin-7-yl}-4,4-difluoro-2-(hydroxymethyl)oxolan-3-ol Chemical and Physical Properties

Names and Identifiers

• EN300-26976389
• (2R,3R)-5-{4-amino-7H-pyrrolo[2,3-d]pyrimidin-7-yl}-4,4-difluoro-2-(hydroxymethyl)oxolan-3-ol
• (2R,3R)-5-(4-AMINO-7H-PYRROLO[2,3-D]PYRIMIDIN-7-YL)-4,4-DIFLUORO-2-(HYDROXYMETHYL)TETRAHYDROFURAN-3-OL
• 2648929-45-5
• (2R,3R)-5-{4-amino-7H-pyrrolo2,3-dpyrimidin-7-yl}-4,4-difluoro-2-(hydroxymethyl)oxolan-3-ol

• MDL： MFCD33549790
• Inchi： 1S/C11H12F2N4O3/c12-11(13)7(19)6(3-18)20-10(11)17-2-1-5-8(14)15-4-16-9(5)17/h1-2,4,6-7,10,18-19H,3H2,(H2,14,15,16)/t6-,7-,10?/m1/s1
• InChI Key： KOTYZNDUFWPNCY-KTWZPZHPSA-N
• SMILES： FC1([C@@H]([C@@H](CO)OC1N1C=CC2=C(N)N=CN=C12)O)F

Computed Properties

• Exact Mass: 286.08774658g/mol
• Monoisotopic Mass: 286.08774658g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 106Ų